Cas no 89282-03-1 (3-Iodopyridin-4-ol)

3-Iodopyridin-4-ol is a halogenated pyridine derivative commonly employed as a versatile intermediate in organic synthesis and pharmaceutical research. Its key structural features—an iodine substituent at the 3-position and a hydroxyl group at the 4-position—make it a valuable building block for cross-coupling reactions, such as Suzuki or Sonogashira couplings, enabling the introduction of pyridine scaffolds into complex molecules. The compound’s reactivity and selectivity are advantageous in medicinal chemistry for constructing heterocyclic frameworks. It is typically handled under inert conditions due to its sensitivity to light and moisture. High-purity grades are available to ensure consistent performance in synthetic applications.

3-Iodopyridin-4-ol structure

Product Name:3-Iodopyridin-4-ol

CAS No:89282-03-1

MF:C₅H₄INO

MW:220.995833396912

MDL:MFCD01646059

CID:706650

PubChem ID:329771495

Update Time:2025-06-09

3-Iodopyridin-4-ol Chemical and Physical Properties

Names and Identifiers

- 3-Iodopyridin-4-ol
- 3-iodo-1H-pyridin-4-one
- 3-Iodo-4-hydroxypyridine
- 4-Pyridinol,3-iodo-
- 3-IODO-PYRIDIN-4-OL
- 4-Pyridinol, 3-iodo-
- 3-iodopyridin-4(1h)-one
- YMAIMLIFWHAIKB-UHFFFAOYSA-N
- 3-Iodo-4-pyridinol #
- 4-Ryridinol, 3-iodo-
- Pyridine, 3-iodo-4-hydroxy-
- 4(1H)-Pyridinone, 3-iodo-
- 3-Iodopyridin-4-ol, AldrichCPR
- 4-HYDROXY-3-IODOPYRIDINE
- EBD51061
- BCP28490
- SBB096071
- 3-Iodo-4-pyridinol (ACI)
- MFCD01646059
- AMY10682
- 3-Iodo-4-pyridinol
- AMY27380
- GS-5058
- EN300-7238505
- F11077
- SCHEMBL351727
- AKOS015853845
- 3-iodo-1,4-dihydropyridin-4-one
- DTXSID40342375
- 4-Pyridinol,3-iodo-; 3-Iodo-4-hydroxypyridine;3-Iodopyridin-4-ol;
- AC-907/30003007
- FT-0681290
- 98136-83-5
- SY109175
- CS-W014750
- 89282-03-1
- DB-010129
- MDL： MFCD01646059
- Inchi： 1S/C5H4INO/c6-4-3-7-2-1-5(4)8/h1-3H,(H,7,8)
- InChI Key： YMAIMLIFWHAIKB-UHFFFAOYSA-N
- SMILES： IC1=CNC=CC1=O

Computed Properties

Exact Mass: 220.93400
Monoisotopic Mass: 220.934
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 171
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 29.1
XLogP3: 0.8

Experimental Properties

Density: 2.142±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 303 ºC (water )
Boiling Point: 263.4ºC at 760 mmHg
Flash Point: 113.1ºC
Refractive Index: 1.682
Solubility: Dissolution (60 g/l) (25 º C),
PSA: 33.12000
LogP: 1.39180

3-Iodopyridin-4-ol Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H302
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Hazardous Material transportation number：NONH for all modes of transport
Hazard Category Code： 22
Hazardous Material Identification：
HazardClass：IRRITANT
Storage Condition：Store long-term at 2-8°C

3-Iodopyridin-4-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029004650-5g	4-Hydroxy-3-iodopyridine	89282-03-1	95%	5g	$336.74	2023-08-31
Alichem	A029004650-10g	4-Hydroxy-3-iodopyridine	89282-03-1	95%	10g	$560.85	2023-08-31
Alichem	A029004650-25g	4-Hydroxy-3-iodopyridine	89282-03-1	95%	25g	$1011.34	2023-08-31
Fluorochem	229018-250mg	3-Iodopyridin-4-ol	89282-03-1	95%	250mg	￡44.00	2022-02-28
Fluorochem	229018-1g	3-Iodopyridin-4-ol	89282-03-1	95%	1g	￡73.00	2022-02-28
Fluorochem	229018-5g	3-Iodopyridin-4-ol	89282-03-1	95%	5g	￡220.00	2022-02-28
Fluorochem	229018-10g	3-Iodopyridin-4-ol	89282-03-1	95%	10g	￡379.00	2022-02-28
Apollo Scientific	OR41171-1g	4-Hydroxy-3-iodopyridine	89282-03-1	99%	1g	£15.00	2025-02-20
Chemenu	CM175863-1g	3-Iodopyridin-4-ol	89282-03-1	97%	1g	$102	2021-08-05
Chemenu	CM175863-5g	3-Iodopyridin-4-ol	89282-03-1	97%	5g	$280	2021-08-05

3-Iodopyridin-4-ol Production Method

Production Method 1

626-64-2

89282-03-1

Reaction Conditions

1.1 Reagents: Sodium carbonate Solvents: Water ; rt
1.2 Reagents: Iodine , Potassium iodide Solvents: Water ; overnight, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; pH 6
1.4 Reagents: Sodium bisulfite Solvents: Water ; rt

Reference

: Synthesis of Long Oxahelicenes by Polycyclization in a Flow Reactor

Nejedly, Jindrich; Samal, Michal; Rybacek, Jiri; Tobrmanova, Miroslava; Szydlo, Florence; et al, Angewandte Chemie, 2017, 56(21), 5839-5843

Production Method 2

626-64-2

89282-03-1

Reaction Conditions

1.1 Reagents: Potassium carbonate , Iodine , Potassium iodide Solvents: Water ; 12 h, 30 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 6

Reference

: Construction of Photo-Responsive Pd2L4-Type Nanocages based on Feringa's Second-Generation Motor and Its Guest Binding Ability for C60

Qin, Yunan; Xiong, Jingpeng; Li, Quan ; Zhang, Yuexing; Zeng, Ming-Hua, Chemistry - A European Journal, 2022, 28(59),